Cas no 2408958-04-1 (3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride)
3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Z4137163837
- 3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride
- 2408958-04-1
- EN300-7494325
-
- Inchi: 1S/C6H12N4O2S.ClH/c1-4-6(13(8,11)12)5(3-7)9-10(4)2;/h3,7H2,1-2H3,(H2,8,11,12);1H
- InChI Key: ZOBDJBBPGNFATH-UHFFFAOYSA-N
- SMILES: Cl.S(C1C(CN)=NN(C)C=1C)(N)(=O)=O
Computed Properties
- Exact Mass: 240.0447745g/mol
- Monoisotopic Mass: 240.0447745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 273
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112Ų
3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7494325-0.05g |
3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride |
2408958-04-1 | 95% | 0.05g |
$205.0 | 2024-05-23 | |
| Enamine | EN300-7494325-0.1g |
3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride |
2408958-04-1 | 95% | 0.1g |
$306.0 | 2024-05-23 | |
| Enamine | EN300-7494325-0.25g |
3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride |
2408958-04-1 | 95% | 0.25g |
$438.0 | 2024-05-23 | |
| Enamine | EN300-7494325-0.5g |
3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride |
2408958-04-1 | 95% | 0.5g |
$691.0 | 2024-05-23 | |
| Enamine | EN300-7494325-1.0g |
3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride |
2408958-04-1 | 95% | 1.0g |
$884.0 | 2024-05-23 | |
| Enamine | EN300-7494325-2.5g |
3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride |
2408958-04-1 | 95% | 2.5g |
$1735.0 | 2024-05-23 | |
| Enamine | EN300-7494325-5.0g |
3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride |
2408958-04-1 | 95% | 5.0g |
$2566.0 | 2024-05-23 | |
| Enamine | EN300-7494325-10.0g |
3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride |
2408958-04-1 | 95% | 10.0g |
$3807.0 | 2024-05-23 | |
| Aaron | AR028UW7-50mg |
3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamidehydrochloride |
2408958-04-1 | 95% | 50mg |
$307.00 | 2025-02-17 | |
| Aaron | AR028UW7-100mg |
3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamidehydrochloride |
2408958-04-1 | 95% | 100mg |
$446.00 | 2025-02-17 |
3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride
Introduction to 3-(Aminomethyl)-1,5-Dimethyl-1H-Pyrazole-4-Sulfonamide Hydrochloride (CAS No. 2408958-04-1)
3-(Aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride (CAS No. 2408958-04-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The unique structure of 3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride makes it a promising candidate for various therapeutic applications.
The molecular formula of 3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride is C9H14N4O2S·HCl, and its molecular weight is approximately 276.76 g/mol. The compound features a pyrazole ring with an aminomethyl group and a sulfonamide moiety, which are key functional groups responsible for its biological activities. The presence of these functional groups imparts the molecule with high reactivity and the ability to interact with various biological targets.
In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride. One of the most promising areas of study is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride has also demonstrated significant antitumor activity. Research has indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride may have potential as a novel anticancer agent.
The pharmacokinetic properties of 3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride have also been extensively studied. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its development as a therapeutic agent. Additionally, the compound has shown low toxicity in animal models, further supporting its potential for clinical use.
In terms of synthetic methods, several efficient routes have been developed to synthesize 3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride. These methods typically involve the reaction of 1,5-dimethylpyrazole with sulfuryl chloride followed by amination to introduce the aminomethyl group. The final step involves the formation of the hydrochloride salt to enhance the compound's solubility and stability.
The structural characteristics of 3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride have been analyzed using various spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided valuable insights into the conformational flexibility and molecular interactions of the compound, which are crucial for understanding its biological activities.
In conclusion, 3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride (CAS No. 2408958-04-1) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new treatments for various diseases.
2408958-04-1 (3-(aminomethyl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)